Cas no 1934815-12-9 (2,5-dibromo-4-methylbenzene-1-sulfonyl fluoride)

• Product Name: 2,5-dibromo-4-methylbenzene-1-sulfonyl fluoride
• CAS No: 1934815-12-9
• MF: C₇H₅Br₂FO₂S
• MW: 331.984802961349
• MDL: MFCD28968440
• CID: 5153095
• PubChem ID: 122235997
• Update Time: 2025-11-01

2,5-dibromo-4-methylbenzene-1-sulfonyl fluoride Chemical and Physical Properties

Names and Identifiers

• Benzenesulfonyl fluoride, 2,5-dibromo-4-methyl-
• 2,5-dibromo-4-methylbenzene-1-sulfonyl fluoride

• MDL： MFCD28968440
• Inchi： 1S/C7H5Br2FO2S/c1-4-2-6(9)7(3-5(4)8)13(10,11)12/h2-3H,1H3
• InChI Key： PNTHHWUPSBRTPH-UHFFFAOYSA-N
• SMILES： C1(S(F)(=O)=O)=CC(Br)=C(C)C=C1Br

Additional information on 2,5-dibromo-4-methylbenzene-1-sulfonyl fluoride

Recent Advances in the Application of 2,5-Dibromo-4-methylbenzene-1-sulfonyl Fluoride (1934815-12-9) in Chemical Biology and Pharmaceutical Research

The compound 2,5-dibromo-4-methylbenzene-1-sulfonyl fluoride (CAS: 1934815-12-9) has recently emerged as a versatile reagent in chemical biology and pharmaceutical research. This sulfonyl fluoride derivative has garnered significant attention due to its unique reactivity profile, particularly in the context of covalent inhibitor development and chemoproteomic applications. Recent studies have highlighted its potential as a warhead in targeted covalent inhibitors, leveraging its ability to selectively modify nucleophilic residues in proteins under physiological conditions.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the application of 1934815-12-9 as a key intermediate in the synthesis of covalent kinase inhibitors. The researchers utilized the sulfonyl fluoride moiety to selectively target non-catalytic cysteine residues in Bruton's tyrosine kinase (BTK), achieving improved selectivity profiles compared to traditional acrylamide-based covalent inhibitors. The electron-withdrawing effects of the dibromo and methyl substituents were found to significantly modulate the reactivity of the sulfonyl fluoride group, enabling fine-tuning of inhibitor potency and selectivity.

In the field of chemical proteomics, 2,5-dibromo-4-methylbenzene-1-sulfonyl fluoride has shown promise as a reactive probe for profiling sulfonyl fluoride-reactive proteomes. A Nature Chemical Biology publication from early 2024 reported the development of activity-based protein profiling (ABPP) platforms using this compound, revealing previously unrecognized sulfonyl fluoride-binding proteins in human cells. The study identified several metabolic enzymes and signaling proteins that form stable adducts with the probe, suggesting potential new targets for covalent drug discovery.

The synthetic utility of 1934815-12-9 has also been expanded in recent medicinal chemistry applications. A recent ACS Medicinal Chemistry Letters paper described its use as a building block for the preparation of sulfonamide-based PROTACs (proteolysis-targeting chimeras). The unique electronic properties imparted by the bromo and methyl substituents were found to enhance the proteolytic stability of the resulting compounds while maintaining favorable cell permeability characteristics.

From a safety and ADME perspective, recent preclinical studies have investigated the pharmacokinetic properties of derivatives containing the 2,5-dibromo-4-methylbenzene-1-sulfonyl fluoride scaffold. The results suggest that while the intact sulfonyl fluoride group shows moderate plasma stability, it undergoes rapid hydrolysis in liver microsomes, potentially limiting systemic exposure. However, researchers have developed prodrug strategies to address this limitation, as reported in a recent European Journal of Medicinal Chemistry publication.

Looking forward, the unique properties of 1934815-12-9 continue to inspire innovative applications in drug discovery. Current research directions include its incorporation into covalent fragment libraries for screening against challenging targets, development of next-generation sulfonyl fluoride-based warheads with improved selectivity, and exploration of its potential in targeted protein degradation strategies. As the field of covalent drug discovery continues to evolve, 2,5-dibromo-4-methylbenzene-1-sulfonyl fluoride is poised to remain an important tool for chemical biologists and medicinal chemists alike.